5,8-Quinolinedione, 6-methoxy-2-(2-pyridinyl)-
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Overview
Description
5,8-Quinolinedione, 6-methoxy-2-(2-pyridinyl)- is a quinoline derivative known for its diverse biological activities. This compound is part of the quinolinedione family, which has been extensively studied for its potential therapeutic applications, including anticancer, antibacterial, antifungal, and antimalarial properties .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5,8-Quinolinedione, 6-methoxy-2-(2-pyridinyl)- typically involves the oxidation of 8-hydroxyquinoline using sodium chlorate in hydrochloric acid. This reaction yields the desired quinolinedione derivative, although the yield is relatively low (15-18%) due to competing side reactions . To improve the yield, methanol can be replaced with ethanol, which helps minimize side reactions .
Industrial Production Methods
Industrial production methods for this compound are not well-documented in the literature. the general approach involves optimizing the synthetic route to increase yield and purity while minimizing side reactions. This may include the use of alternative oxidizing agents, solvents, and reaction conditions to enhance the efficiency of the process.
Chemical Reactions Analysis
Types of Reactions
5,8-Quinolinedione, 6-methoxy-2-(2-pyridinyl)- undergoes various chemical reactions, including:
Oxidation: The compound can be further oxidized to form quinoline-ortho-quinone derivatives.
Reduction: Reduction reactions can convert the quinone moiety to hydroquinone derivatives.
Substitution: The methoxy group at the 6-position can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Sodium chlorate in hydrochloric acid is commonly used for the initial oxidation step.
Reduction: Reducing agents such as sodium borohydride can be used to convert quinones to hydroquinones.
Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles under basic conditions.
Major Products Formed
Oxidation: Quinoline-ortho-quinone derivatives.
Reduction: Hydroquinone derivatives.
Substitution: Various substituted quinolinedione derivatives depending on the nucleophile used.
Scientific Research Applications
Mechanism of Action
The mechanism of action of 5,8-Quinolinedione, 6-methoxy-2-(2-pyridinyl)- involves the inhibition of the electron transport chain in mitochondria. This inhibition halts aerobic respiration and produces a semiquinone radical, leading to the generation of reactive oxygen species. These reactive oxygen species induce oxidative stress and cell death, particularly in cancer cells . The compound’s molecular targets include components of the mitochondrial electron transport chain and various cellular pathways involved in oxidative stress response.
Comparison with Similar Compounds
Similar Compounds
Streptonigrin: A natural 5,8-quinolinedione antibiotic with anticancer and antibacterial activities.
Lavendamycin: Another natural 5,8-quinolinedione derivative with similar biological activities.
6,7-Dichloroquinoline-5,8-dione: A synthetic quinolinedione used in the preparation of metal complexes with anticancer properties.
Uniqueness
5,8-Quinolinedione, 6-methoxy-2-(2-pyridinyl)- is unique due to its methoxy and pyridinyl substituents, which enhance its biological activity and stability compared to other quinolinedione derivatives. These substituents also allow for the formation of stable metal complexes with potential therapeutic applications .
Properties
CAS No. |
60582-46-9 |
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Molecular Formula |
C15H10N2O3 |
Molecular Weight |
266.25 g/mol |
IUPAC Name |
6-methoxy-2-pyridin-2-ylquinoline-5,8-dione |
InChI |
InChI=1S/C15H10N2O3/c1-20-13-8-12(18)14-9(15(13)19)5-6-11(17-14)10-4-2-3-7-16-10/h2-8H,1H3 |
InChI Key |
HSRDHUCUVNUZAT-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=O)C2=C(C1=O)C=CC(=N2)C3=CC=CC=N3 |
Origin of Product |
United States |
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